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Compound of Interest

Compound Name: Pixantrone-d8 Dimaleate

Cat. No.: B1165225

Get Quote

Executive Summary
Pixantrone-d8 Dimaleate is the deuterium-labeled internal standard (IS) for Pixantrone, an

aza-anthracenedione antineoplastic agent.[1] It serves as a critical reference material for

quantifying Pixantrone in biological matrices via LC-MS/MS.[1]

This guide defines the solubility landscape of Pixantrone-d8 Dimaleate, distinguishing

between its behavior as a raw solid and its stability in solution. The dimaleate salt form is

engineered to enhance aqueous solubility compared to the free base, but rigorous adherence

to solvent protocols is required to prevent precipitation and ensure accurate mass

spectrometric quantification.

Physicochemical Architecture
Understanding the molecular properties of Pixantrone-d8 is a prerequisite for successful

solubilization.[1] The "d8" designation indicates the replacement of eight hydrogen atoms with

deuterium, a modification that increases molecular weight but preserves the physicochemical

solubility profile of the parent compound.
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Property Value / Description Impact on Solubility

Compound Type
Aza-anthracenedione (Salt

Form)

High melting point; requires

polar solvents.[1]

Salt Counterion
Dimaleate (Two maleic acid

molecules)

Enhances water solubility via

ionization.

pKa (Predicted) ~9.34 (Basic amine groups)

Critical: High pH causes

deprotonation and

precipitation.[1]

LogP / LogD
LogP ~0.0; LogD (pH 7.4) ~

-3.2

Hydrophilic at physiological pH

due to ionization; lipophilic as

free base.[1]

Appearance Dark Blue / Purple Solid

Visual confirmation of

dissolution is difficult at high

concentrations.

Expert Insight: The dimaleate salt dissociates in water. If the pH of the solution rises above the

pKa (e.g., in basic buffers), the compound reverts to its free base form, which is practically

insoluble in water. Always maintain a neutral to slightly acidic pH.

Solubility Profile
The following data aggregates supplier specifications and experimentally derived values for the

parent compound (Pixantrone Dimaleate), which serves as the direct proxy for the deuterated

standard.

Solvent Compatibility Table[1]
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Solvent Class Solvent
Solubility
Rating

Est.
Concentration

Usage Context

Primary Organic DMSO High > 20 mg/mL

Recommended

for Stock

Solutions.

Primary Organic Methanol Moderate ~ 1–5 mg/mL

Alternative stock;

faster

evaporation.[1]

Aqueous Water / Saline Moderate ~ 2–5.8 mg/mL

Working

standards only.

Unstable long-

term.[1]

Aqueous PBS (pH 7.4) Low / Risk < 0.5 mg/mL

Risk of

precipitation if

not diluted from

DMSO.

Non-Polar Hexane / Ether Insoluble Negligible Do not use.

The "Isotope Effect" on Solubility
For analytical purposes, the solubility of Pixantrone-d8 is identical to Pixantrone Dimaleate.

While deuterium substitution can theoretically alter zero-point energy and hydrogen bond

strength, these effects are negligible for milligram-scale solubility in standard solvents.[1]

Strategic Protocol: Preparation & Reconstitution
This protocol ensures the integrity of the internal standard for LC-MS applications.

Phase 1: Primary Stock Solution (DMSO)
Objective: Create a stable, high-concentration master stock (e.g., 1 mg/mL or 10 mM).[1]

Weighing: Weigh the Pixantrone-d8 Dimaleate solid into an amber glass vial (protect from

light).
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Solvent Addition: Add anhydrous DMSO (Dimethyl Sulfoxide).

Why DMSO? It prevents hydrolysis and maintains the compound in a dissolved state

regardless of minor moisture ingress.

Dissolution: Vortex for 30–60 seconds. Sonication is rarely needed but permissible for 5

minutes if particles persist.

Verification: Inspect for a clear, dark blue solution. Ensure no particulate matter remains at

the bottom.

Phase 2: Working Standard (Aqueous Dilution)
Objective: Prepare a working solution for spiking into biological matrices (plasma/urine).

Diluent Choice: Use 50:50 Methanol:Water or 0.9% Saline.

Avoid: 100% PBS or basic buffers directly, as they may trigger free-base precipitation.[1]

Spiking: Pipette the required volume of DMSO stock into the diluent while vortexing.

Stability Window: Use aqueous dilutions within 24 hours. The maleate salt can hydrolyze or

dissociate over time in dilute aqueous environments, leading to adsorption to plastic

container walls.

Visualization: Reconstitution Workflow
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Caption: Logical workflow for transforming solid Pixantrone-d8 into a stable analytical stock and

working solution.
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Stability & Handling Integrity
Pixantrone-d8 is a high-value analytical reagent.[1][2] Its stability is compromised by light and

pH shifts.

Photosensitivity: The compound is an aza-anthracenedione and is sensitive to light. Always

use amber glassware or wrap containers in aluminum foil.

Temperature:

Solid: Store at -20°C.

DMSO Stock: Stable at -20°C for up to 6 months.[1]

Aqueous Solution: Unstable. Discard after 1 day.

Container Adsorption: Anthracenediones can adsorb to polypropylene (PP) surfaces. Glass

vials (silanized if possible) are recommended for low-concentration working standards (<1

µg/mL).[1]

Troubleshooting Solubility Issues
If precipitation occurs (cloudiness or loss of signal in MS):

Check pH: Ensure your buffer is not > pH 8.0.

Check Concentration: Do not exceed 0.5 mg/mL in purely aqueous buffers.

Cosolvent: Increase the % of DMSO or Methanol in the working solution. A ratio of 5%

organic solvent is often required to keep the IS in solution during spiking.

Visualization: Solubility Decision Tree
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Caption: Decision logic for solvent selection based on concentration requirements and

troubleshooting precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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